Cas no 2137548-30-0 (2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide)

• Product Name: 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide
• CAS No: 2137548-30-0
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 6108960
• PubChem ID: 165479953
• Update Time: 2025-05-20

2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide
• 2137548-30-0
• EN300-1114220

• Inchi： 1S/C9H17N5O/c1-3-7(4-2)12-9(15)6-14-11-5-8(10)13-14/h5,7H,3-4,6H2,1-2H3,(H2,10,13)(H,12,15)
• InChI Key： DFODTTGBDWXORR-UHFFFAOYSA-N
• SMILES： O=C(CN1N=CC(N)=N1)NC(CC)CC

Computed Properties

• Exact Mass: 211.14331018g/mol
• Monoisotopic Mass: 211.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide

Exploring the Potential of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide (CAS No. 2137548-30-0) in Modern Chemistry

The compound 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide, identified by its CAS number 2137548-30-0, is a fascinating molecule in the realm of organic chemistry. Its unique structure, featuring a 1,2,3-triazole ring and an acetamide moiety, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its role as a bioactive scaffold, which could lead to breakthroughs in drug discovery and development.

One of the most compelling aspects of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide is its versatility. The 1,2,3-triazole ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in designing enzyme inhibitors and receptor modulators. Meanwhile, the acetamide group adds solubility and bioavailability, which are critical factors in pharmaceutical formulations. This combination of features positions the compound as a promising candidate for addressing challenges in medicinal chemistry and drug delivery systems.

In recent years, the scientific community has shown growing interest in triazole-based compounds due to their broad-spectrum biological activities. 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide fits into this trend, with potential applications in antimicrobial, anti-inflammatory, and anticancer research. Its mechanism of action is believed to involve interactions with cellular targets such as kinases and proteases, which are often implicated in disease pathways. This has led to increased demand for high-purity samples of the compound, particularly in academic and industrial laboratories.

The synthesis of 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide typically involves click chemistry approaches, which are celebrated for their efficiency and selectivity. The 1,2,3-triazole ring is often constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that has revolutionized the field of heterocyclic chemistry. This method allows for the precise incorporation of the triazole moiety while maintaining the integrity of the acetamide functionality. Such synthetic strategies are not only cost-effective but also align with the principles of green chemistry, minimizing waste and hazardous byproducts.

Beyond its pharmaceutical potential, 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide has applications in material science. The compound's ability to form stable complexes with metals makes it a candidate for developing functional materials, such as sensors and catalysts. Researchers are exploring its use in coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, separation technologies, and even renewable energy systems. These interdisciplinary applications highlight the compound's versatility and its potential to contribute to solving global challenges.

The market for 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide is expected to grow as more studies validate its utility. Suppliers specializing in fine chemicals and research reagents are increasingly listing the compound in their catalogs, catering to the needs of pharmaceutical companies, biotech startups, and academic institutions. Quality control and analytical characterization are critical in this context, with techniques like HPLC, NMR, and mass spectrometry being employed to ensure purity and consistency.

For researchers working with 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide, understanding its physicochemical properties is essential. The compound's solubility, stability, and reactivity under various conditions can influence its performance in experiments. Recent studies have focused on optimizing these parameters, particularly for applications in aqueous environments and biological systems. Such efforts are paving the way for more efficient and sustainable uses of the compound in both laboratory settings and industrial processes.

In conclusion, 2-(4-amino-2H-1,2,3-triazol-2-yl)-N-(pentan-3-yl)acetamide (CAS No. 2137548-30-0) represents a compelling area of research with far-reaching implications. Its unique structural features and multifunctional capabilities make it a valuable asset in drug discovery, material design, and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in advancing chemical innovation and addressing some of the most pressing challenges in science and technology today.